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Compound of Interest

Compound Name: Barium iodide

CAS No.: 13718-00-8

Cat. No.: B1143587 Get Quote

Executive Summary
Anhydrous Barium Iodide (

) is a heavy alkaline earth halide that serves as a critical host lattice for high-performance
scintillation detectors (e.g.,

) used in medical imaging (SPECT/CT) and nuclear spectroscopy. Unlike its lighter homologs,

does not adopt the fluorite structure; instead, it crystallizes in the orthorhombic cotunnite (

) structure. This guide provides a rigorous analysis of its crystallographic architecture,
thermodynamic stability, and the specific "self-validating" synthesis protocols required to avoid
the formation of parasitic oxyhalides.

Crystallographic Architecture
The structural integrity of

is defined by its high coordination number and dense packing, which contributes to its high
effective atomic number (

) and stopping power for gamma rays.

Crystal System and Space Group
At ambient conditions, anhydrous
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stabilizes in the Orthorhombic crystal system.

Structure Type: Cotunnite (

)

Space Group:

(No. 62)[1][2]

Pearson Symbol: oP12 (Orthorhombic, Primitive, 12 atoms per cell)

Lattice Parameters & Atomic Positions
The unit cell contains four formula units (

). The Barium cations are located in a highly distorted environment, maximizing electrostatic
interactions with the large Iodide anions.

Parameter
Value (

)
Description

8.92 Å
Long axis (layer stacking

direction)

5.30 Å Short axis

10.69 Å Intermediate axis

90° Orthogonal angles

Density 5.15 g/cm³
High density essential for

-ray attenuation

Coordination Geometry (The "Motif")
The defining feature of the

structure is the Tricapped Trigonal Prism coordination geometry.

Barium (
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): 9-coordinate.[2] The cation sits at the center of a trigonal prism of six iodine atoms, with
three additional iodine atoms "capping" the rectangular faces.

Iodine (

): Occupies two inequivalent sites, typically 4- or 5-coordinate relative to Barium, bridging the
polyhedra to form a dense 3D network.[2]

Structural Logic Diagram
The following diagram illustrates the hierarchical relationship between the lattice symmetry and

the local coordination motif.

Local Coordination Environment

Crystal System:
Orthorhombic

Space Group:
Pnma (No. 62)

Prototype:
Cotunnite (PbCl2)

Cation: Ba(2+)
Coordination #: 9

Geometry:
Tricapped Trigonal Prism

Click to download full resolution via product page

Figure 1: Hierarchical breakdown of the

crystallographic architecture.
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Thermodynamic Stability & Phase Behavior
Understanding the phase stability is crucial for crystal growth and storage.

Hygroscopicity:

is extremely hygroscopic. Exposure to ambient moisture leads to the formation of the
dihydrate (

).

Hydrolysis Risk: Upon heating in the presence of residual moisture, the halide is prone to

hydrolysis rather than simple dehydration:

This reaction is irreversible and contaminates the material with oxyiodides, which quench
scintillation light yield.

Melting Point: 711 °C. Growth from melt (Bridgman technique) requires strict atmosphere

control to prevent oxidation.

Synthesis & Purification Protocols
Expert Insight: The most common failure mode in

synthesis is attempting thermal dehydration of the hydrate without a chemical scavenger. The
protocol below utilizes Ammonium Iodide (

) as a solid-state buffer to ensure stoichiometric integrity.

The Ammonium Iodide Route (Self-Validating)
This method is self-validating because

dissociates into volatile gases (

) only after it has suppressed hydrolysis, ensuring the final product is pure.

Reagents
Barium Carbonate (
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) or Barium Hydride (

) - 99.99% purity.

Hydroiodic Acid (

) - if starting from carbonate.

Ammonium Iodide (

) - Excess required.

Step-by-Step Protocol
Precursor Formation: React

with excess

to form hydrated barium iodide.[3]

Mixing: Mix the hydrated crystals with 2-3 molar equivalents of

. The

acts as an iodinating agent that reverses any microscopic hydrolysis.

Stepwise Vacuum Dehydration (Critical Step): Place mixture in a quartz tube under dynamic

vacuum (

Torr).

Stage 1 (150°C): Removal of bulk water.

prevents formation of

.

Stage 2 (300°C): Sublimation of excess

.

Stage 3 (750°C): Melting of anhydrous
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(optional, for densification).

Validation: The final product must be white/colorless. A yellow tint indicates free iodine

(decomposition); a cloudy appearance indicates oxide contamination.

Synthesis Workflow Diagram

Start:
BaCO3 + HI (aq)

Intermediate:
BaI2 · 2H2O

Evaporation Solid State Mix:
+ NH4I (Excess)

Grinding Vac Heat (150°C):
Dehydration

Protection
from Hydrolysis Vac Heat (350°C):

NH4I Sublimation

Remove
Scavenger Product:

Anhydrous BaI2
Crystallization

Click to download full resolution via product page

Figure 2: The Ammonium Iodide route for synthesizing high-purity anhydrous Barium Iodide.

Applications in Drug Development & Medical
Physics
While

is not a pharmaceutical active ingredient, it is a foundational material for scintillation detectors
used in pre-clinical and clinical imaging.

SPECT/CT Detectors: Europium-doped Barium Iodide (

) exhibits a light yield

photons/MeV, significantly higher than traditional NaI:Tl. This allows for lower radiation doses
in animal studies and higher resolution in human diagnostics.

Organometallic Precursor: In drug synthesis, anhydrous

is used to generate organobarium reagents (e.g., allylbarium) which are highly selective
nucleophiles for synthesizing complex molecular scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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